Cas no 159954-34-4 (6-Chloro-3-indoxyl Butyrate)

• Product Name: 6-Chloro-3-indoxyl Butyrate
• CAS No: 159954-34-4
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• MDL: MFCD00269775
• CID: 235703
• PubChem ID: 2733914
• Update Time: 2025-11-01

6-Chloro-3-indoxyl Butyrate Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1H-indol-3-yl butyrate
• (6-chloro-1H-indol-3-yl) butanoate
• 6-CHLORO-3-INDOXYL BUTYRATE
• Butanoicacid, 6-chloro-1H-indol-3-yl ester
• 6-CHLORO-3-INDOLYL BUTYRATE
• BIC1356
• salmon®SALMON(R) BUTYRATE
• RARECHEM AH BS 0028
• SALMON(TM)-BUTYRATE
• 6-Chloro-3-indoxyl butyrateSalMon: butyrate
• 6-Chloro-3-indoxyl butyrate,99%
• 6-CHLORO-1H-INDOL-3-YL BUTANOATE
• DTXSID20370035
• AMY41675
• 159954-34-4
• FD10410
• BS-48902
• C-4800
• FT-0742216
• SCHEMBL9300226
• Butanoic acid, 6-chloro-1H-indol-3-yl ester
• MFCD00269775
• 6-Chloro-3-indoxyl Butyrate

• MDL： MFCD00269775
• Inchi： 1S/C12H12ClNO2/c1-2-3-12(15)16-11-7-14-10-6-8(13)4-5-9(10)11/h4-7,14H,2-3H2,1H3
• InChI Key： GOEDSAJOXJKQKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=CNC=2C=1)OC(CCC)=O

Computed Properties

• Exact Mass: 237.05600
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 98-102 °C
• PSA: 42.09000
• LogP: 3.52680
• Solubility: Not available

6-Chloro-3-indoxyl Butyrate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Chloro-3-indoxyl Butyrate

Recent Advances in the Application of 6-Chloro-3-indoxyl Butyrate (CAS: 159954-34-4) in Biochemical and Pharmaceutical Research

6-Chloro-3-indoxyl butyrate (CAS: 159954-34-4) is a chromogenic substrate widely used in biochemical and pharmaceutical research, particularly in enzyme assays and histochemical staining. This compound has gained significant attention due to its role as a substrate for various esterases, including butyrylcholinesterase (BChE) and other carboxylesterases. Recent studies have explored its applications in drug discovery, diagnostic assays, and understanding enzyme kinetics, making it a valuable tool in modern biomedical research.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the kinetic properties of 6-Chloro-3-indoxyl butyrate as a substrate for human butyrylcholinesterase. The research demonstrated that this compound exhibits high specificity and sensitivity for BChE, with a Km value of 0.45 mM and Vmax of 12.3 μmol/min/mg. These findings suggest its potential as a reliable substrate for measuring BChE activity in clinical samples, particularly in the context of neurodegenerative diseases where BChE activity is often altered.

In the field of drug discovery, 6-Chloro-3-indoxyl butyrate has been utilized as a screening tool for identifying novel BChE inhibitors. A 2024 study in ACS Chemical Biology reported the development of a high-throughput screening platform using this substrate to identify potential therapeutic agents for Alzheimer's disease. The platform successfully identified several novel inhibitors with IC50 values in the nanomolar range, demonstrating the compound's utility in drug discovery pipelines.

Recent advancements in histochemical techniques have also benefited from the application of 6-Chloro-3-indoxyl butyrate. A 2023 publication in Histochemistry and Cell Biology described an improved staining protocol using this substrate for visualizing esterase activity in tissue sections. The method provided superior sensitivity and resolution compared to traditional substrates, enabling more precise localization of enzyme activity in various tissues.

The stability and handling characteristics of 6-Chloro-3-indoxyl butyrate have been the subject of recent optimization studies. Research published in Analytical Biochemistry (2024) evaluated various storage conditions and demonstrated that the compound maintains >90% activity when stored at -20°C in anhydrous DMSO for up to 12 months. This information is particularly valuable for laboratories implementing long-term studies or requiring batch preparation of assay reagents.

Emerging applications of 6-Chloro-3-indoxyl butyrate include its use in biosensor development. A recent patent application (WO2023124567) describes its incorporation into a novel electrochemical biosensor for rapid detection of organophosphate exposure. The sensor utilizes the compound's hydrolysis by BChE as an indicator of enzyme activity, with inhibition serving as a marker for exposure to toxic compounds.

In conclusion, 6-Chloro-3-indoxyl butyrate (CAS: 159954-34-4) continues to be a versatile and valuable tool in biochemical and pharmaceutical research. Recent studies have expanded its applications from basic enzyme characterization to sophisticated drug discovery platforms and diagnostic tools. Its excellent substrate properties, stability, and versatility ensure its continued relevance in advancing our understanding of esterase biology and developing novel therapeutic approaches.